Cas no 54514-30-6 (1-Bromo-2-butoxybenzene)

1-Bromo-2-butoxybenzene is a brominated aromatic compound featuring a butoxy substituent at the ortho position relative to the bromine atom. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig aminations. The presence of both bromine and alkoxy groups enhances its utility in constructing complex molecular frameworks, including pharmaceuticals and agrochemicals. Its stability under standard conditions ensures ease of handling and storage. The compound’s well-defined reactivity profile allows for selective functionalization, enabling precise modifications in target molecules. Suitable for research and industrial applications, it offers a reliable building block for advanced synthetic methodologies.

1-Bromo-2-butoxybenzene structure

Product Name:1-Bromo-2-butoxybenzene

CAS No:54514-30-6

MF:C₁₀H₁₃BrO

MW:229.113622426987

MDL:MFCD09942935

CID:941669

PubChem ID:19008126

Update Time:2025-06-08

1-Bromo-2-butoxybenzene Chemical and Physical Properties

Names and Identifiers

- o-butoxybromobenzene
- 1-Bromo-2-butoxybenzene
- 2-butoxy-1-bromobenzene
- n-butyloxybromobenzene
- MFCD09942935
- 54514-30-6
- DA-29686
- SY111104
- EN300-43274
- AKOS000186825
- AB91640
- 1-Bromo-2-n-butoxybenzene
- DTXSID10597335
- E90318
- CS-0195197
- Z149303058
- SCHEMBL4185846
- MDL： MFCD09942935
- Inchi： 1S/C10H13BrO/c1-2-3-8-12-10-7-5-4-6-9(10)11/h4-7H,2-3,8H2,1H3
- InChI Key： HFEFLNNDSLOUEM-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1OCCCC

Computed Properties

Exact Mass: 228.01498g/mol
Monoisotopic Mass: 228.01498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 9.2Å²

1-Bromo-2-butoxybenzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Bromo-2-butoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019064082-1g	1-Bromo-2-butoxybenzene	54514-30-6	95%	1g	$771.33	2023-09-01
Alichem	A019064082-5g	1-Bromo-2-butoxybenzene	54514-30-6	95%	5g	$3237.67	2023-09-01
abcr	AB429536-1 g	1-Bromo-2-n-butoxybenzene	54514-30-6		1g	€143.80	2023-04-23
abcr	AB429536-5 g	1-Bromo-2-n-butoxybenzene	54514-30-6		5g	€344.20	2023-04-23
abcr	AB429536-10 g	1-Bromo-2-n-butoxybenzene	54514-30-6		10g	€552.40	2023-04-23
abcr	AB429536-25 g	1-Bromo-2-n-butoxybenzene	54514-30-6		25g	€1,035.80	2023-04-23
TRC	B701148-50mg	1-Bromo-2-butoxybenzene	54514-30-6		50mg	$ 50.00	2022-06-06
TRC	B701148-100mg	1-Bromo-2-butoxybenzene	54514-30-6		100mg	$ 65.00	2022-06-06
TRC	B701148-500mg	1-Bromo-2-butoxybenzene	54514-30-6		500mg	$ 95.00	2022-06-06
Enamine	EN300-43274-0.05g	1-bromo-2-butoxybenzene	54514-30-6	95.0%	0.05g	$19.0	2025-02-20